Probenecid Acyl β-D-Glucuronide >90per cent
Probenecid Acyl β-D-Glucuronide >90per cent
Brand Name:
Vulcanchem
CAS No.:
34017-15-7
VCID:
VC0023897
InChI:
InChI=1S/C19H27NO10S/c1-3-9-20(10-4-2)31(27,28)12-7-5-11(6-8-12)18(26)30-19-15(23)13(21)14(22)16(29-19)17(24)25/h5-8,13-16,19,21-23H,3-4,9-10H2,1-2H3,(H,24,25)/t13-,14-,15+,16-,19-/m0/s1
SMILES:
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C₁₉H₂₇NO₁₀S
Molecular Weight:
461.5 g/mol
Probenecid Acyl β-D-Glucuronide >90per cent
CAS No.: 34017-15-7
Reference Standards
VCID: VC0023897
Molecular Formula: C₁₉H₂₇NO₁₀S
Molecular Weight: 461.5 g/mol
CAS No. | 34017-15-7 |
---|---|
Product Name | Probenecid Acyl β-D-Glucuronide >90per cent |
Molecular Formula | C₁₉H₂₇NO₁₀S |
Molecular Weight | 461.5 g/mol |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-(dipropylsulfamoyl)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C19H27NO10S/c1-3-9-20(10-4-2)31(27,28)12-7-5-11(6-8-12)18(26)30-19-15(23)13(21)14(22)16(29-19)17(24)25/h5-8,13-16,19,21-23H,3-4,9-10H2,1-2H3,(H,24,25)/t13-,14-,15+,16-,19-/m0/s1 |
Standard InChIKey | BZOGRYWIYJNLDE-NAHJCDBISA-N |
Isomeric SMILES | CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
SMILES | CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
Canonical SMILES | CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
Synonyms | 1-[4-[(Dipropylamino)sulfonyl]benzoate] β-D-Glucopyranuronic Acid; 1-[p-(Dipropylsulfamoyl)benzoate] β-D-Glucopyranuronic Acid; Probenecid Glucuronide; |
PubChem Compound | 182154 |
Last Modified | Nov 11 2021 |
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